Cas no 2171728-59-7 (4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171728-59-7
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6478563
• PubChem ID: 165816057
• Update Time: 2025-06-14

4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(3-bromo-4-methylphenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171728-59-7
• EN300-1481774

• Inchi： 1S/C27H25BrN2O5/c1-16-10-11-17(14-23(16)28)29-26(33)24(12-13-25(31)32)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,22,24H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： JRCXMMWAIRXLAD-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Briefing on 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171728-59-7)

The compound 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171728-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the bromo-methylphenyl moiety makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop novel peptide conjugates with enhanced stability and bioavailability, which are critical for targeting specific disease pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in inhibiting protein-protein interactions (PPIs) involved in cancer progression. The bromo-methylphenyl group was found to play a pivotal role in binding to hydrophobic pockets of target proteins, thereby disrupting critical signaling pathways. This discovery opens new avenues for the development of small-molecule inhibitors targeting previously undruggable PPIs.

Another notable application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). A recent publication in Bioconjugate Chemistry detailed the synthesis of ADCs using 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a cleavable linker. The study reported improved payload release kinetics and reduced off-target toxicity compared to traditional linkers, making it a promising candidate for next-generation ADC development.

From a structural perspective, computational modeling studies have provided insights into the conformational flexibility of this compound. Molecular dynamics simulations revealed that the butanoic acid tail adopts multiple stable conformations, which may contribute to its adaptability in various biological contexts. These findings are particularly relevant for rational drug design, as they offer a framework for optimizing the compound's interactions with target biomolecules.

Despite these advancements, challenges remain in scaling up the synthesis of 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid for industrial applications. Recent efforts have focused on developing more efficient purification protocols and exploring greener synthetic routes to address these limitations. A study in Organic Process Research & Development reported a 30% improvement in yield through the implementation of continuous flow chemistry techniques.

In conclusion, 4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a valuable tool in modern drug discovery. Its unique chemical properties and demonstrated biological activities position it as a compound of significant interest for future research. Ongoing studies are expected to further elucidate its mechanism of action and expand its therapeutic potential across various disease areas.